Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

4-isopropylbenzoic acid water content analysis

0.3% max

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 536-66-3
Cat. No.: S524556
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Get Quote

Technical Specifications for 4-Isopropylbenzoic Acid

The following table summarizes the key physical and chemical properties of 4-isopropylbenzoic acid

(Cuminic Acid) from a chemical supplier's data sheet [1].

Property Specification / Value
CAS RN 536-66-3 [1]
Purity >98.0% (GC)(T) [1]

Molecular Formula

Molecular Weight

Physical State (20°C)

Melting Point

Water Solubility

Storage Condition

C10H1202 [1]

164.20 g/mol [1]

White to Almost white powder to crystal [1]
116.0 t0 120.0 °C [1]

Insoluble; 152 mg/l at 25 °C [1]

Refrigerated (0-10°C), Air Sensitive, Store under inert gas [1]
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Property Specification / Value

Hazard Statements H315: Causes skin irritation. H319: Causes serious eye irritation. [1]

Frequently Asked Questions (FAQs)

Q1: What is the solubility of 4-isopropylbenzoic acid in water? It is practically insoluble in water, with a

measured solubility of approximately 152 mg per liter at 25°C [1].

Q2: How should I store 4-isopropylbenzoic acid to maintain its stability? The compound should be

stored refrigerated between 0-10°C and under an inert gas atmosphere, as it is both air and heat sensitive

[1].

Q3: Are there any specific handling precautions? Yes. You should wear protective gloves, eye

protection, and face protection. The compound can cause skin irritation and serious eye irritation [1].

Troubleshooting Common Experimental Issues

Issue Possible Cause Suggested Solution

Low Recovery in  Low water solubility of the Use an organic solvent (e.g., alcohol, ether)

Aqueous compound [1]. for extraction [1].

Extraction

Unexpected Compound degradation due to Ensure strict adherence to storage conditions:

Impurities in exposure to air or heat [1]. sealed under inert gas and refrigerated. Verify

Analysis the integrity of the container upon receipt [1].

Difficulty in High polarity of underivatized Consider pre-column derivatization to improve

HPLC Analysis phenols or carboxylic acids can chromatographic behavior and sensitivity.
lead to poor retention on reverse-  Benzoyl chloride has been used for this
phase columns [2]. purpose with phenolic compounds [2].
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General Workflow for Chemical Analysis

Since a specific method for water content was not found, the diagram below outlines a general analytical

workflow you can adapt. For determining water content specifically, Karl Fischer (KF) titration is the
standard industry method you would typically employ.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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